Cas no 1805175-48-7 (Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate)

• Product Name: Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate
• CAS No: 1805175-48-7
• MF: C₁₂H₁₂INO₃
• MW: 345.133055686951
• CID: 4944415
• Update Time: 2025-06-29

Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate

• Inchi： 1S/C12H12INO3/c1-3-17-11(15)6-8-4-9(7-14)12(13)10(5-8)16-2/h4-5H,3,6H2,1-2H3
• InChI Key： URXUOSGWPVXIPD-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=CC=1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate

Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate (CAS No. 1805175-48-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate, identified by its CAS number 1805175-48-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular diseases. Its unique structural features, including the presence of a cyano group, an iodo substituent, and a methoxy group, make it a versatile building block for medicinal chemists.

The significance of Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate lies in its ability to undergo diverse chemical transformations, enabling the construction of complex drug molecules with high precision. The cyano group not only introduces a polar character to the molecule but also participates in nucleophilic addition reactions, while the iodo substituent is highly reactive in cross-coupling reactions such as Suzuki and Stille couplings. These properties make it an invaluable reagent in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and synthesizing compounds that can modulate neurotransmitter pathways. Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate has been explored as a precursor in the synthesis of potential treatments for neurodegenerative disorders such as Alzheimer's and Parkinson's disease. The methoxy group, in particular, plays a critical role in enhancing binding affinity to specific receptor targets, thereby improving the efficacy of drug candidates.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to streamline the production of active pharmaceutical ingredients (APIs). Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate exemplifies this trend by serving as a key intermediate in multi-step synthetic routes that are both efficient and scalable. Its incorporation into drug candidates has led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The use of Ethyl 3-cyano-4-iodo-5-methoxyphenylacetate extends beyond neuropharmacology. It has also been utilized in the synthesis of compounds targeting cardiovascular diseases, where its structural motifs contribute to improved pharmacokinetic profiles. The ability to modify its core structure allows for fine-tuning of biological activity, making it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics.

iodo-5-methoxyphenylacetate by enabling virtual screening and molecular docking studies. These computational approaches facilitate the rapid identification of potential drug candidates by predicting binding interactions with biological targets. The compound's unique chemical properties make it an attractive scaffold for designing molecules with optimized pharmacological profiles. iodo-5-methoxyphenylacetate involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include halogenation, cyanation, and methylation reactions, which are carefully orchestrated to ensure high yields and purity. The use of palladium catalysts in cross-coupling reactions has been particularly effective in introducing functional groups at desired positions within the molecule. iodo-5-methoxyphenylacetate is a cornerstone compound in pharmaceutical research, offering unparalleled flexibility and reactivity for the synthesis of bioactive molecules. Its role in developing treatments for neurological and cardiovascular diseases underscores its importance in modern medicinal chemistry. As research continues to evolve, this compound will undoubtedly remain at the forefront of drug discovery efforts.